3-(Cyclopropylmethoxy)-5-fluorophenol

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 3-(cyclopropylmethoxy)-5-fluorophenol
• InChI: InChI=1S/C10H11FO2/c11-8-3-9(12)5-10(4-8)13-6-7-1-2-7/h3-5,7,12H,1-2,6H2
• InChI Key: WXRUYUJLYXPPJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=CC(=C2)O)F

Description

3-(Cyclopropylmethoxy)-5-fluorophenol is a fluorinated phenolic compound characterized by a cyclopropylmethoxy substituent at the 3-position and a fluorine atom at the 5-position of the aromatic ring. The cyclopropylmethoxy group is a critical structural feature that enhances metabolic stability and potency in PDE4 inhibition, as seen in roflumilast and its derivatives . The fluorine atom at the 5-position likely contributes to electronic modulation of the aromatic ring, influencing both physicochemical properties (e.g., acidity, lipophilicity) and receptor binding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopropylmethoxy)-5-fluorophenol typically involves the following steps:

Starting Material: The synthesis begins with a suitable phenol derivative.

O-Alkylation: The phenol derivative undergoes O-alkylation with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate.

Fluorination: The intermediate product is then subjected to fluorination using a fluorinating agent like Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Industrial Production Methods

For industrial-scale production, the process is optimized to ensure high yield and purity. This involves:

Optimized Reaction Conditions: Using solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) to enhance the reaction efficiency.

Purification: The product is purified through recrystallization or column chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropylmethoxy)-5-fluorophenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclopropylmethoxy-5-fluorocyclohexanol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols in the presence of a catalyst like palladium on carbon (Pd/C).

Major Products Formed

Oxidation: Formation of cyclopropylmethoxy-5-fluoroquinone.

Reduction: Formation of cyclopropylmethoxy-5-fluorocyclohexanol.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-(Cyclopropylmethoxy)-5-fluorophenol has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Biological Studies: The compound is studied for its effects on biological systems, including its potential as an enzyme inhibitor.

Materials Science: It is used in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethoxy)-5-fluorophenol involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity.

Signal Transduction Pathways: It may modulate signal transduction pathways by interacting with receptors or other signaling molecules, leading to altered cellular responses.

Comparison with Similar Compounds

Table 1: Key Properties of 3-(Cyclopropylmethoxy)-5-fluorophenol and Analogs

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties
3-(Cyclopropylmethoxy)-5-fluorophenol	C₁₀H₁₁F₂O₂	198.19	3-Cyclopropylmethoxy, 5-F	Phenolic OH, moderate lipophilicity
Roflumilast	C₁₇H₁₈Cl₂F₂N₂O₃	403.24	3-Cyclopropylmethoxy, 4-difluoromethoxy	PDE4 IC₅₀ = 0.8 nM; high selectivity
3-(Difluoromethyl)-5-fluorophenol	C₇H₅F₃O	162.11	3-Difluoromethyl, 5-F	Higher acidity (electron-withdrawing)
3-(3-Chloro-5-fluorophenyl)propionic acid	C₉H₇ClF₂O₂	216.60	3-Cl, 5-F on phenyl; propionic acid	Increased solubility (ionizable COOH)

Key Observations:

• Electronic Effects: The cyclopropylmethoxy group in 3-(Cyclopropylmethoxy)-5-fluorophenol is electron-donating via the oxygen atom, reducing phenol acidity compared to 3-(Difluoromethyl)-5-fluorophenol, where the difluoromethyl group is strongly electron-withdrawing .
• Biological Activity: Roflumilast’s PDE4 inhibitory activity (IC₅₀ = 0.8 nM) is attributed to the cyclopropylmethoxy group, which stabilizes interactions with the enzyme’s hydrophobic pocket. In contrast, rolipram (IC₅₀ = 10–600 nM) lacks this substituent, leading to reduced potency .